3-(2-fluorophenyl)-N-(2-(thiophen-3-yl)benzyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(2-fluorophenyl)-N-(2-(thiophen-3-yl)benzyl)propanamide, also known as TAK-659, is a small molecule inhibitor that has shown potential in treating B-cell malignancies. This compound belongs to the class of drugs called Bruton's tyrosine kinase (BTK) inhibitors. BTK is a key enzyme in the B-cell receptor signaling pathway, and its inhibition has been linked to the suppression of B-cell proliferation and survival.
Scientific Research Applications
- Compounds containing the 3-(2-fluorophenyl)-N-(2-(thiophen-3-yl)benzyl)propanamide scaffold have demonstrated antitumor effects. Researchers have investigated their ability to inhibit cancer cell growth and metastasis. These compounds may serve as promising candidates for developing novel anticancer drugs .
- The compound’s structural features make it an interesting target for antibacterial research. Scientists have explored its potential to combat bacterial infections by inhibiting essential cellular processes. Further studies are needed to assess its efficacy against specific bacterial strains .
- Some derivatives of this compound exhibit antiplatelet and antithrombotic activities. These properties are crucial for preventing blood clot formation and managing cardiovascular diseases. Researchers are investigating their mechanisms of action and potential clinical applications .
- The 3-(2-fluorophenyl)-N-(2-(thiophen-3-yl)benzyl)propanamide scaffold has been explored for its insecticidal properties. It may serve as a lead compound for developing environmentally friendly insecticides. Researchers aim to optimize its efficacy while minimizing environmental impact .
- The compound acts as a versatile intermediate in the synthesis of tetrahydrocarbazoles and tetrahydroquinazolines. These heterocyclic structures are present in natural products and pharmaceutical molecules. Researchers use this intermediate to access diverse derivatives with potential biological activities .
- The trifluoromethyl (CF2) group is an important fluorinated functional moiety. It enhances drug lipophilicity, improves membrane permeability, and promotes drug absorption. Additionally, CF2 can replace oxygen atoms in phosphate analogs, finding applications in medicinal and pesticide chemistry .
Antitumor Activity
Antibacterial Properties
Antiplatelet and Antithrombotic Effects
Insecticidal Activity
Intermediate for Tetrahydrocarbazole and Tetrahydroquinazoline Synthesis
Fluorinated Functional Group for Drug Design
properties
IUPAC Name |
3-(2-fluorophenyl)-N-[(2-thiophen-3-ylphenyl)methyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18FNOS/c21-19-8-4-2-5-15(19)9-10-20(23)22-13-16-6-1-3-7-18(16)17-11-12-24-14-17/h1-8,11-12,14H,9-10,13H2,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSNAMDUOKGEENV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CCC(=O)NCC2=CC=CC=C2C3=CSC=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18FNOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-fluorophenyl)-N-(2-(thiophen-3-yl)benzyl)propanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.